Ethyl 3-[(4-chloro-2-fluorophenyl)amino]-2-cyanoprop-2-enoate

• IUPAC Name: ethyl (E)-3-(4-chloro-2-fluoroanilino)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C12H10ClFN2O2/c1-2-18-12(17)8(6-15)7-16-11-4-3-9(13)5-10(11)14/h3-5,7,16H,2H2,1H3/b8-7+
• InChI Key: ZSEBDGHEJRCHGT-BQYQJAHWSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=C(C=C(C=C1)Cl)F)C#N
• Isomeric SMILES: CCOC(=O)/C(=C/NC1=C(C=C(C=C1)Cl)F)/C#N
• Molecular Formula: C12H10ClFN2O2
• Molecular Weight: 268.67 g/mol

Description

Ethyl 3-[(4-chloro-2-fluorophenyl)amino]-2-cyanoprop-2-enoate, commonly referred to as ECP2, is an organic compound with a wide range of applications in the fields of synthetic chemistry, medicinal chemistry, and biochemistry. It is a derivative of ethyl 3-cyano-2-propenoate, and it is widely used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. In addition, ECP2 has been used in a variety of scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

1. Analgesic Efficacy in Cancer Pain

Ethyl-N-(2-amino-6-[4-fluorophenyl-methylamino] pyridin-3-yl)carbamate, a compound structurally related to Ethyl 3-[(4-chloro-2-fluorophenyl)amino]-2-cyanoprop-2-enoate, demonstrated significant analgesic efficacy in a clinical trial involving patients with severe to very severe cancer pain. This compound, compared to pentazocine, showed more effectiveness in reducing pain with fewer and less clinically relevant side effects, indicating its potential as a potent and well-tolerated analgesic for cancer pain management (Scheef & Wolf-Gruber, 1985).

2. Involvement in Pesticide Translocation and Exposure

In a study examining post-application distribution of organophosphorus pesticides, Ethylene chlorohydrin, a compound with similarities to this compound, showed significant translocation from areas of application to surfaces accessible for human contact. This highlights the chemical's potential for contributing to indoor inhalation and dermal contact/oral ingestion exposures, emphasizing the importance of understanding its movement and deposition for ensuring human safety (Lewis et al., 2001).

3. Potential for Metabolic Studies and Poisoning Analysis

In a case study involving the organophosphorothioate-type insecticide chlorpyrifos, closely related to this compound, detailed insights into the metabolic fate and toxicokinetics were provided. The analysis identified new biotransformation routes and the formation of several metabolites, offering a comprehensive view of the compound's metabolism and toxicokinetics. This information is crucial for understanding the chemical's behavior in the human body and its potential implications in cases of high dosage or poisoning (Bicker et al., 2005).

Mechanism of Action

Target of Action

The primary targets of Ethyl 3-[(4-chloro-2-fluorophenyl)amino]-2-cyanoprop-2-enoate are currently unknown . This compound may have potential biological applications, as suggested by the broad spectrum of biological activities observed in other indole derivatives .

Mode of Action

It is possible that this compound interacts with its targets in a manner similar to other indole derivatives, which are known to bind with high affinity to multiple receptors .